4-Methoxy-1,3-benzothiazole-6-carboxylic acid

• Molecular Formula: C9H7NO3S
• Molecular Weight: 209.22 g/mol
• IUPAC Name: 4-methoxy-1,3-benzothiazole-6-carboxylic acid
• InChI: InChI=1S/C9H7NO3S/c1-13-6-2-5(9(11)12)3-7-8(6)10-4-14-7/h2-4H,1H3,(H,11,12)
• InChI Key: MOEPKJSMMGGFEQ-UHFFFAOYSA-N
• SMILES: COC1=C2C(=CC(=C1)C(=O)O)SC=N2

Description

4-Methoxy-1,3-benzothiazole-6-carboxylic acid is a useful research compound. Its molecular formula is C9H7NO3S and its molecular weight is 209.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The 4-amino-5-mercapto-3-methoxybenzoic acid (670 mg) obtained above was heated at 50° C. in 90% formic acid (6.0 ml), and zinc powder (15 mg) was added thereto. The mixture was stirred for 2 hours at 100° C. and then cooled to room temperature, and precipitated crystals were collected by filtration, washed with water and dried under reduced pressure to give the title compound (470 mg, Y.:67%) as white crystals.